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The 15-PGDH Enzyme and Its Therapeutic Relevance

15-Hydroxyprostaglandin Dehydrogenase (15-PGDH) is a key enzyme responsible for inactivating
prostaglandin E2 (PGE2) by oxidizing its 15(S)-hydroxyl group [1] [2]. As PGE2 is a signaling molecule
involved in processes like tissue repair, inflammation, and cell proliferation, 15-PGDH acts as a critical

regulator of its biological effects [1] [3].

Inhibiting 15-PGDH to increase PGE2 levels has emerged as a promising therapeutic strategy for several

conditions, as summarized in the table below.

Condition Effect of 15-PGDH Inhibition = Key Findings | Mechanism
Sarcopenia (age- Rejuvenates aged muscle Increases PGEZ2; improves mitochondrial
related muscle mass and strength [1] function, autophagy; reduces TGF-[3 signaling
wasting) and ubiquitin-proteasome activity [1].
Pulmonary Reduces fibrosis, improves Increases PGEZ2; disrupts TGF-[3 signaling;
Fibrosis lung function, and increases inhibits myofibroblast differentiation and
survival in mice [3] extracellular matrix (ECM) remodeling [3].
Cancer 15-PGDH itself is recognized Overexpression inhibits cancer cell growth,
as a tumor suppressor [4] [5]. induces cell cycle arrest, and inhibits Epithelial-

Mesenchymal Transition (EMT) [4].
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Experimental Evidence for 15-PGDH Inhibition

Substantial research, including in vivo studies with small-molecule inhibitors, validates 15-PGDH as a drug

target.

¢ In Vivo Efficacy: A small molecule inhibitor, (+)SW033291, binds 15-PGDH with high affinity,
increases tissue PGE?2 levels, and has shown therapeutic benefits in mouse models of sarcopenia
and pulmonary fibrosis [1] [3].

e Structural Biology: The crystal structure of human 15-PGDH has been solved, which facilitates
structure-based drug design [6]. Very recent studies (2025) have solved co-crystal structures of 15-
PGDH bound to novel small molecule inhibitors, identifying key features for drug potency [7].

A Generalized Workflow for Characterizing 15-PGDH
Inhibitors

The methodology for evaluating 15-PGDH inhibitors typically follows a multi-step process, from

biochemical assays to in vivo validation, as outlined below.
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(Start: Identify Inhibitor Candidate)

In Vitro Characterization

Biochemical Assay
* Measure 15-PGDH enzyme activity
* Determine ICso

Cellular Assays
* Assess PGE2 level increase
* Check cell proliferation/migration

Structural Analysis
« X-ray crystallography
* Determine binding mode

In Vivo Validation

Animal Disease Models
» Evaluate efficacy (e.g., fibrosis, muscle mass)
* Monitor survival/weight

Mechanistic Studies
* Analyze target pathways
* Verify PGEz2 increase in tissue
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Generalized workflow for 15-PGDH inhibitor characterization
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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